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Executive Summary
Potassium channel subfamily K member 13 (KCNK13), also known as THIK-1 (Tandem pore

domain Halothane-Inhibited K+ channel), is a critical player in maintaining cellular excitability

and has emerged as a significant target in neuroinflammation and various disease states. This

document provides a comprehensive overview of the current understanding of KCNK13,

focusing on its molecular characteristics, physiological functions, and involvement in pathology.

While the human KCNK13 gene is known to have transcript variants, current scientific literature

and major genomic databases primarily characterize a single, functional protein isoform. This

guide will, therefore, focus on the established functions and characteristics of this principal

isoform. All quantitative data are presented in structured tables, and key experimental

methodologies and signaling pathways are detailed and visualized.

Introduction to KCNK13
KCNK13 is a member of the two-pore domain potassium (K2P) channel family, which are

responsible for forming "leak" potassium currents that help establish and maintain the resting

membrane potential in a variety of cells.[1][2] Structurally, KCNK13 is characterized by two

pore-forming P domains in a single polypeptide chain.[2] This channel is notably inhibited by

the anesthetic halothane and activated by arachidonic acid.[3]
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A thorough review of prominent genomic databases, including Ensembl and NCBI, indicates

the presence of two transcript variants for the human KCNK13 gene. However, only one of

these, designated KCNK13-201 (Ensembl) or NM_022054.4 (NCBI), is a well-supported,

protein-coding transcript that produces the functional KCNK13 channel. The other is a

processed transcript that does not appear to result in a protein product. As of the date of this

publication, there is a lack of peer-reviewed literature detailing distinct functional roles for

different KCNK13 splice isoforms. Therefore, this guide will focus on the single, well-

characterized KCNK13 protein.

Molecular and Genetic Characteristics
Property Description Source

Gene Name

Potassium Two Pore Domain

Channel Subfamily K Member

13

GeneCards

Aliases THIK-1, K2p13.1, THIK1

HGNC ID 6275 [4]

NCBI Gene ID 56659 [4]

Ensembl ID ENSG00000152315 [4]

UniProtKB ID Q9HB14 [4][5]

Chromosomal Location 14q32.11 [6]

Protein Length 408 amino acids [5]

Functional Roles of KCNK13
KCNK13 plays a crucial role in regulating cellular excitability and has been implicated in a

range of physiological and pathological processes.

Regulation of Neuronal Excitability
In the central nervous system, KCNK13 contributes to the resting membrane potential of

neurons.[1] For instance, in the ventral tegmental area, KCNK13 is involved in the neuronal

excitation induced by ethanol, suggesting its role in alcohol reward pathways.[7]
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Microglial Function and Neuroinflammation
KCNK13 is highly expressed in microglia, the resident immune cells of the brain.[6] It is the

main potassium channel in these cells and is crucial for maintaining their resting membrane

potential.[6] KCNK13 activity regulates microglial surveillance, ramification, and the activation

of the NLRP3 inflammasome, which leads to the release of the pro-inflammatory cytokine IL-

1β.[6]

Apoptosis
KCNK13 has been shown to play a role in the process of apoptosis (programmed cell death).

Specifically, it is involved in the cell shrinkage that occurs during apoptosis, a process that is

accelerated by the cleavage of KCNK13 by caspase-8.[6]

Renal Function
Expression of KCNK13 has been observed in the kidney, where it is thought to contribute to ion

homeostasis and the stabilization of the membrane potential in epithelial cells.[1]

KCNK13 in Disease
Dysregulation of KCNK13 function has been associated with several diseases.

Neurodegenerative Diseases
Given its role in neuroinflammation, KCNK13 is a protein of interest in neurodegenerative

disorders such as Alzheimer's disease. Upregulation of KCNK13 has been observed in

Alzheimer's disease, suggesting its involvement in the inflammatory processes associated with

the condition.

Other Associated Conditions
Diseases associated with KCNK13 mentioned in databases include Birk-Barel Syndrome and

epilepsy.[4]

Experimental Protocols
The study of KCNK13 function has employed a variety of sophisticated experimental

techniques.
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Electrophysiology (Patch-Clamp)
Objective: To measure the ion channel activity of KCNK13.

Methodology:

Cells expressing KCNK13 (e.g., HEK293 cells transfected with a KCNK13 expression

vector or primary microglia) are cultured on glass coverslips.

A glass micropipette with a very small tip diameter is used to form a high-resistance seal

with the cell membrane (gigaseal).

The membrane patch under the pipette tip can be ruptured to allow for whole-cell

recordings, or the patch can be excised for inside-out or outside-out recordings.

The voltage across the membrane is clamped at a specific value, and the resulting current

flowing through the KCNK13 channels is measured.

Pharmacological agents (e.g., halothane to inhibit, arachidonic acid to activate) can be

applied to the bath solution to modulate channel activity.

Quantitative Real-Time PCR (qRT-PCR)
Objective: To quantify the mRNA expression levels of KCNK13 in different tissues or under

different experimental conditions.

Methodology:

Total RNA is extracted from the cells or tissues of interest.

The RNA is reverse transcribed into complementary DNA (cDNA).

The cDNA is used as a template for a PCR reaction with primers specific for the KCNK13

gene.

The PCR is performed in the presence of a fluorescent dye that binds to double-stranded

DNA.
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The amount of fluorescence is measured in real-time during the PCR, which allows for the

quantification of the initial amount of KCNK13 mRNA.

Western Blotting
Objective: To detect and quantify the amount of KCNK13 protein in a sample.

Methodology:

Proteins are extracted from cells or tissues and separated by size using SDS-

polyacrylamide gel electrophoresis (SDS-PAGE).

The separated proteins are transferred from the gel to a membrane (e.g., nitrocellulose or

PVDF).

The membrane is incubated with a primary antibody that specifically binds to the KCNK13

protein.

A secondary antibody, which is conjugated to an enzyme or a fluorescent molecule and

binds to the primary antibody, is then added.

The signal from the secondary antibody is detected, allowing for the visualization and

quantification of the KCNK13 protein.
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Caption: KCNK13-mediated signaling pathway in microglia leading to IL-1β release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b5593583#kcnk13-splice-variants-and-their-functions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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